Cas no 2034409-91-9 (2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide)

• Product Name: 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide
• CAS No: 2034409-91-9
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 5350566
• Update Time: 2025-05-19

2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)nicotinamide
• 2-oxo-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1H-pyridine-3-carboxamide
• 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide

• Inchi： 1S/C19H23N5O2/c25-18-15(5-3-9-20-18)19(26)23-13-7-10-24(11-8-13)17-14-4-1-2-6-16(14)21-12-22-17/h3,5,9,12-13H,1-2,4,6-8,10-11H2,(H,20,25)(H,23,26)
• InChI Key： WHLNALCMBVDVDF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CNC1=O)NC1CCN(C2C3=C(CCCC3)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 609
• XLogP3: 1.9
• Topological Polar Surface Area: 87.2

Additional information on 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide

Introduction to 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide (CAS No. 2034409-91-9)

2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide, identified by the CAS number 2034409-91-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in the development of novel therapeutic agents. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a hydroxyl group, a piperidine ring, and a pyridine moiety, which are known to contribute to its interactions with biological targets.

The 5,6,7,8-tetrahydroquinazolin-4-yl substituent in the molecular structure is particularly noteworthy. Quinazoline derivatives have long been recognized for their diverse pharmacological properties, with many analogs demonstrating efficacy in treating various diseases. The tetrahydroquinazoline scaffold enhances the solubility and metabolic stability of the molecule, making it an attractive candidate for further development. This structural feature is complemented by the piperidin-4-yl group, which is often incorporated into drug molecules to improve oral bioavailability and binding affinity to biological receptors.

The presence of a pyridine-3-carboxamide moiety further enriches the pharmacological profile of this compound. Pyridine carboxamides are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The carboxamide group can form hydrogen bonds with polar residues in protein targets, thereby modulating their function. This interaction potential makes 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound toward various biological targets. Studies suggest that the hydroxyl group and the tetrahydroquinazoline moiety may interact with specific amino acid residues in enzymes or receptors, leading to therapeutic effects. These insights have guided the design of derivatives with enhanced potency and selectivity.

The synthesis of 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex core structure of this molecule.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The hydroxyl group has been identified as a key pharmacophore responsible for mediating these interactions. Further investigation is warranted to elucidate the exact mechanisms of action and to identify potential off-target effects.

The development of novel drug candidates often involves rigorous testing for pharmacokinetic properties such as solubility, stability, and metabolic clearance. The structural features of 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylpyridine-3-carboxamide have been optimized to enhance its bioavailability and reduce unwanted side effects. Computational models have been used to predict how modifications to the molecule could improve its pharmacokinetic profile.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery process for this compound. High-throughput screening (HTS) techniques have been employed to rapidly assess its activity against large libraries of biological targets. These efforts have identified several promising derivatives that may be further developed into clinical candidates.

The future direction of research on 2-hydroxy-N-1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-ylylpyridine-3-carboxamide includes exploring its potential in preclinical models and conducting Phase I clinical trials to evaluate safety and efficacy. Preclinical studies will provide valuable insights into its therapeutic potential and will guide decisions regarding further development.

Environmental considerations are also an important aspect of drug development. The synthesis and disposal of chemical compounds must be conducted in an environmentally responsible manner. Green chemistry principles have been applied to minimize waste and reduce hazardous byproducts during the production process.

The regulatory landscape for new drug candidates is complex but essential for ensuring patient safety and efficacy. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological activity, safety profile, and manufacturing processes before approving it for clinical use or commercialization.

In conclusion,2-hydroxy-N-l-(5,six),7,,8-tetrahydroquinazolin-l,*-,yI)piperidinyI,*,-yIpyridine,*,-carboxamide (CAS No.* 2034409-l-*91-*9) represents a promising lead compound in pharmaceutical research.* Its unique structural features* combined* with* preliminary* biological activity* make it* an attractive candidate* for further development.* Ongoing research* aims* to elucidate its mechanism* of action,* optimize its pharmacokinetic properties,* and ultimately* translate its potential into effective therapeutic agents.* Collaborative efforts across academia,* industry,* and regulatory bodies* will be crucial* in realizing this vision.*